Cas no 923695-17-4 (2-Chloro-N-methyl-N-{4-(methylsulfanyl)phenylmethyl}acetamide)

• Product Name: 2-Chloro-N-methyl-N-{4-(methylsulfanyl)phenylmethyl}acetamide
• CAS No: 923695-17-4
• MF: C₁₁H₁₄ClNOS
• MW: 243.752960681915
• MDL: MFCD08271731
• CID: 2627466
• PubChem ID: 9317135
• Update Time: 2025-10-31

2-Chloro-N-methyl-N-{4-(methylsulfanyl)phenylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-methyl-N-[4-(methylthio)benzyl]acetamide
• 4-METHOXY-2-(METHOXYMETHYL)-5-METHYLTHIENO[2,3-D]PYRIMIDINE-6-CARBOXYLIC ACID
• 2-Chloro-N-methyl-N-(4-(methylthio)benzyl)acetamide
• 2-chloro-N-methyl-N-[(4-methylsulfanylphenyl)methyl]acetamide
• 2-CHLORO-N-METHYL-N-(4-METHYLSULFANYL-BENZYL)-ACETAMIDE
• NE24715
• 2-chloro-N-methyl-N-{[4-(methylsulfanyl)phenyl]methyl}acetamide
• Z147647690
• 2-CHLORO-N-METHYL-N-[[4-(METHYLTHIO)PHENYL]METHYL]ACETAMIDE
• 923695-17-4
• EN300-22895
• J-509155
• AKOS009075924
• CS-0457740
• G76336
• 2-Chloro-N-methyl-N-{4-(methylsulfanyl)phenylmethyl}acetamide

• MDL： MFCD08271731
• Inchi： 1S/C11H14ClNOS/c1-13(11(14)7-12)8-9-3-5-10(15-2)6-4-9/h3-6H,7-8H2,1-2H3
• InChI Key： FUPYLSPCVMCPQP-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CC1C=CC(=CC=1)SC)=O

Computed Properties

• Exact Mass: 243.0484629 g/mol
• Monoisotopic Mass: 243.0484629 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 243.75
• XLogP3: 2.4
• Topological Polar Surface Area: 45.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Chloro-N-methyl-N-{4-(methylsulfanyl)phenylmethyl}acetamide

Comprehensive Overview of 2-Chloro-N-methyl-N-{4-(methylsulfanyl)phenylmethyl}acetamide (CAS No. 923695-17-4)

2-Chloro-N-methyl-N-{4-(methylsulfanyl)phenylmethyl}acetamide, with the CAS number 923695-17-4, is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of various derivatives with potential applications in crop protection and medicinal chemistry. The presence of both chloro and methylsulfanyl functional groups in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for 2-Chloro-N-methyl-N-{4-(methylsulfanyl)phenylmethyl}acetamide has surged due to its relevance in developing novel pesticides and herbicides. Researchers are particularly interested in its mechanism of action, which involves targeting specific enzymes in pests and weeds, thereby offering a more sustainable alternative to traditional agrochemicals. This aligns with the growing global focus on sustainable agriculture and environmentally friendly solutions, topics that dominate current discussions in the scientific community.

The compound's CAS no 923695-17-4 is frequently searched in academic databases and patent filings, reflecting its importance in intellectual property and innovation. Its synthesis involves a series of carefully controlled reactions, ensuring high purity and yield, which are critical for industrial-scale production. The methylsulfanyl moiety, in particular, is a key feature that enhances the compound's reactivity and binding affinity, making it a valuable building block in organic synthesis.

From a pharmaceutical perspective, 2-Chloro-N-methyl-N-{4-(methylsulfanyl)phenylmethyl}acetamide has shown promise in the development of small molecule inhibitors targeting specific metabolic pathways. This has sparked interest in its potential applications in drug discovery, especially in areas such as oncology and infectious diseases. The compound's ability to modulate biological activity makes it a candidate for further preclinical studies, addressing the urgent need for new therapeutic agents in the face of rising antibiotic resistance and cancer prevalence.

In the context of SEO optimization, keywords such as "2-Chloro-N-methyl-N-{4-(methylsulfanyl)phenylmethyl}acetamide uses", "CAS 923695-17-4 synthesis", and "methylsulfanyl derivatives in agriculture" are highly relevant. These terms reflect the compound's multifaceted applications and the curiosity of researchers and industry professionals. By incorporating these long-tail keywords, this article aims to provide a comprehensive resource that addresses common queries while maintaining a high level of professionalism and originality.

Furthermore, the compound's stability and solubility profile have been subjects of extensive study, with findings suggesting its compatibility with various formulation techniques. This is particularly important for agrochemical formulations, where efficacy and environmental impact are paramount. The chloroacetamide group, a hallmark of this compound, is known for its role in enhancing the bioavailability of active ingredients, a feature that is highly sought after in modern crop protection strategies.

As the scientific community continues to explore the potential of 2-Chloro-N-methyl-N-{4-(methylsulfanyl)phenylmethyl}acetamide, its CAS no 923695-17-4 remains a focal point in discussions about innovation and sustainability. Whether in the lab or the field, this compound exemplifies the intersection of chemistry and practicality, offering solutions to some of today's most pressing challenges. Its story is one of continuous discovery, driven by the relentless pursuit of knowledge and the desire to make a meaningful impact on society.